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Compound of Interest

Compound Name: AAL-149

Cat. No.: B11750962

Essential Safety and Handling Guide for AAL-
149

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling, use, and disposal of AAL-149 (CAS No. 177258-60-5). AAL-149 is a non-
phosphorylatable analog of FTY720 and a novel inhibitor of the transient receptor potential
cation channel subfamily M, member 7 (TRPM7).[1][2][3] It is intended for research use only.

Given that a publicly available Safety Data Sheet (SDS) for AAL-149 is not currently available,
this guidance is based on general principles of laboratory safety for handling novel chemical
compounds and available research data. It is imperative that all users conduct a thorough risk
assessment in consultation with their institution's Environmental Health and Safety (EHS)
department before commencing any work with this substance.

Understanding AAL-149: Properties and Use
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Property Value Source
CAS Number 177258-60-5 [1]12]
Molecular Formula C18H31NO2 [1]
Molecular Weight 293.45 g/mol [2]

Non-phosphorylatable FTY720
Description analogue and novel TRPM7
inhibitor.

[1](21(3]

Anti-inflammatory effects in

Primary Research Area ) o
vivo and in vitro.[1][2][3]

Solubility Soluble in 100% ethanol.

[4]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of PPE. The following table

outlines recommended PPE for handling AAL-149 based on standard laboratory procedures

for novel chemical compounds.
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. . Recommended for Higher
PPE Category Minimum Requirement . .
Risk Operations

) Chemical splash goggles or a
_ ANSI Z87.1 compliant safety o _ _
Eye Protection o ) full-face shield if there is a risk
glasses with side shields. _
of splashing.

Nitrile gloves. Check for ) o
Double gloving with nitrile

Hand Protection breakthrough time and
o gloves.
compatibility.
] Chemical-resistant apron or
Body Protection Fully buttoned laboratory coat.

gown over a laboratory coat.

A NIOSH-approved respirator

) may be necessary if creating
Not generally required for i
) ) ) o aerosols or handling larger
Respiratory Protection handling small quantities in a N
_ guantities. Consult your
well-ventilated area. o N
institution's EHS for specific

recommendations.

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Reconstitution

o Work Area Preparation:

o Ensure the work area (e.g., a chemical fume hood or a designated benchtop in a well-
ventilated lab) is clean and uncluttered.

o Have all necessary equipment and supplies ready, including PPE, AAL-149 vial, solvent
(100% ethanol), sterile syringes and needles, and waste containers.

e Donning PPE:
o Put on all required personal protective equipment as outlined in the table above.

o Reconstitution of Lyophilized Powder:
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o Allow the vial of AAL-149 to equilibrate to room temperature before opening.[2]

o Carefully remove the cap and disinfect the rubber septum with an appropriate disinfectant
(e.g., 70% ethanol).

o Using a sterile syringe and needle, slowly add the required volume of 100% ethanol to the
vial to achieve the desired stock solution concentration.

o Gently swirl or vortex the vial until the powder is completely dissolved. Avoid vigorous
shaking to prevent aerosol formation.

Experimental Use

¢ Dilutions:

o Perform all dilutions of the stock solution within a chemical fume hood to minimize
inhalation exposure.

o Use appropriate laboratory equipment (e.g., calibrated micropipettes) for accurate
dilutions.

e Cell Culture and In Vivo Studies:

o When adding AAL-149 to cell cultures or preparing doses for in vivo studies, handle the
solutions with care to avoid splashes and spills.

o Be aware of potential cytotoxic effects, although one study indicated no significant
cytotoxicity in HeLa cells at concentrations up to 10 pM.[3]

Disposal Plan

All waste materials contaminated with AAL-149 must be treated as hazardous chemical waste.
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Waste Stream

Disposal Procedure

All contaminated solid waste (e.qg., pipette tips,

gloves, vials, paper towels) should be collected

Solid Waste ) )
in a designated, sealed, and clearly labeled
hazardous waste container.
Unused solutions of AAL-149 and contaminated
o liquid waste should be collected in a sealed,
Liquid Waste

labeled, and appropriate hazardous waste

container. Do not dispose of down the drain.

Follow your institution's specific guidelines for hazardous waste disposal. Contact your EHS

department for pickup and disposal procedures.

Emergency Procedures
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Emergency Situation

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move to fresh air. If breathing is difficult,

Inhalation o ) )

administer oxygen. Seek medical attention.
) Do not induce vomiting. Rinse mouth with water.

Ingestion ) . . )
Seek immediate medical attention.
Evacuate the immediate area. If the spill is small
and you are trained to do so, contain the spill
with absorbent material. Wear appropriate PPE.

Spill Clean the area with a suitable decontaminating
agent. For large spills, evacuate the area and
contact your institution's emergency response
team.

Visualizations
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AAL-149 Handling Workflow
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Caption: A flowchart outlining the key steps for the safe handling of AAL-149.
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PPE Selection Logic for AAL-149

(Task: Handling AAL-149)

Minimum PPE:
- Safety Glasses
- Nitrile Gloves
- Lab Coat

Yes

Add:
No | - Chemical Goggles
- Face Shield

/

Add:
- Respirator

Click to download full resolution via product page

Caption: A decision-making diagram for selecting appropriate PPE when handling AAL-149.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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